Cas no 861209-22-5 (Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate)

• Product Name: Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate
• CAS No: 861209-22-5
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 5026660
• Update Time: 2025-11-01

Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-5-(4-chlorophenyl)-6H,7H,8H,9H-thieno[2,3-c]isoquinoline-2-carboxylate
• methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate
• Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate

• Inchi： 1S/C19H17ClN2O2S/c1-24-19(23)17-15(21)14-12-4-2-3-5-13(12)16(22-18(14)25-17)10-6-8-11(20)9-7-10/h6-9H,2-5,21H2,1H3
• InChI Key： UPDPTMCAWFTPJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2CCCCC2=C2C(=C(C(=O)OC)SC2=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 500
• XLogP3: 5.9
• Topological Polar Surface Area: 93.4

Additional information on Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate

Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate (CAS No. 861209-22-5): A Comprehensive Overview

Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate, identified by its CAS number 861209-22-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the isoquinoline class, a heterocyclic aromatic compound known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its tetrahydrothieno[2,3-c]isoquinoline core and the presence of both amino and carboxylate functional groups, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate have been extensively studied to understand its structural properties and potential biological functions. The presence of the 4-chlorophenyl substituent enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the tetrahydrothieno[2,3-c]isoquinoline scaffold provides a rigid framework that can interact with biological targets in a specific manner.

In recent years, there has been growing interest in isoquinoline derivatives due to their reported activities as kinase inhibitors, antitumor agents, and antimicrobial compounds. The< strong>1-amino group in the molecule suggests potential for further functionalization, allowing for the development of novel analogs with enhanced pharmacological properties. Researchers have been exploring various synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The biological activity of Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate has been evaluated in several in vitro and in vivo models. Preliminary studies have shown that this compound exhibits promising effects on certain enzymatic targets and cellular pathways. For instance, it has been observed to inhibit the activity of specific kinases involved in cancer cell proliferation. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutic agents.

The< strong>tetrahydrothieno[2,3-c]isoquinoline core is known to be a privileged scaffold in drug design due to its ability to mimic natural products and interact with biological macromolecules. The< strong>4-chlorophenyl substituent further enhances its binding affinity by forming hydrophobic interactions with the target protein. These structural features make this compound an attractive candidate for structure-based drug design approaches.

The< strong>1-amino group also provides a site for post-synthetic modifications, allowing researchers to explore different chemical transformations that could improve pharmacokinetic properties such as solubility and bioavailability. For example, derivatization of the amino group into amides or ureas has been shown to enhance binding affinity in certain cases. These modifications are crucial for optimizing drug-like properties and ensuring that the final product is suitable for clinical development.

In conclusion, Methyl 1-amino-5-(4-chlorophenyl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate (CAS No. 861209-22-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological profile continues to grow, this molecule holds great potential for contributing to the discovery of new therapeutic agents that address unmet medical needs.